Cas no 179418-17-8 (Benzeneacetic acid, a-amino-3,5-dichloro-)

• Product Name: Benzeneacetic acid, a-amino-3,5-dichloro-
• CAS No: 179418-17-8
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 113185
• PubChem ID: 3416310
• Update Time: 2023-10-30

Benzeneacetic acid, a-amino-3,5-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-amino-3,5-dichloro-
• 2-amino-2-(3,5-dichlorophenyl)acetic acid
• Amino-(3,5-dichloro-phenyl)-acetic acid
• Benzeneacetic acid,a-amino-3,5-dichloro
• a-AMino-3,5-dichloro-benzeneacetic acid
• Benzeneacetic acid,
• FT-0745849
• EN300-149260
• CS-0433300
• SCHEMBL3621314
• 179418-17-8
• BB 0249627
• 2-amino-2-(3,5-dichlorophenyl)aceticAcid
• alpha-Amino-3,5-dichloro-benzeneacetic acid
• N16077
• Amino-(3,5-dichlorophenyl)acetic acid
• A-amino-3,5-dichloro-
• DTXSID60392291
• AKOS010005207

• MDL： MFCD02662396
• Inchi： 1S/C8H7Cl2NO2/c9-5-1-4(2-6(10)3-5)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)
• InChI Key： GAQVGSJHXPYMCP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C(=O)O)N)Cl

Computed Properties

• Exact Mass: 218.98500
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.77810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives